3-(5-{[(1-methyl-3-phenylpropyl)amino]methyl}-2-furyl)benzoic acid hydrochloride

• IUPAC Name: 3-[5-[(4-phenylbutan-2-ylamino)methyl]furan-2-yl]benzoic acid;hydrochloride
• InChI: InChI=1S/C22H23NO3.ClH/c1-16(10-11-17-6-3-2-4-7-17)23-15-20-12-13-21(26-20)18-8-5-9-19(14-18)22(24)25;/h2-9,12-14,16,23H,10-11,15H2,1H3,(H,24,25);1H
• InChI Key: IXEZWGSVYGRYAT-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=CC=C1)NCC2=CC=C(O2)C3=CC(=CC=C3)C(=O)O.Cl
• Molecular Formula: C22H24ClNO3
• Molecular Weight: 385.9 g/mol

Description

3-(5-{[(1-methyl-3-phenylpropyl)amino]methyl}-2-furyl)benzoic acid hydrochloride, also known as MAFP, is a potent and selective inhibitor of fatty acid amide hydrolase (FAAH). FAAH is an enzyme that breaks down endocannabinoids, which are natural substances in the body that bind to cannabinoid receptors and play a role in pain, inflammation, and other physiological processes. MAFP has been widely used in scientific research to study the role of endocannabinoids and FAAH in various biological systems.

Mechanism of Action

The mechanism of action of 3-(5-{[(1-methyl-3-phenylpropyl)amino]methyl}-2-furyl)benzoic acid hydrochloride involves the inhibition of FAAH, which leads to increased levels of endocannabinoids such as anandamide and 2-arachidonoylglycerol (2-AG). These endocannabinoids bind to cannabinoid receptors in the body, which can modulate various physiological processes such as pain, inflammation, and mood.
Biochemical and Physiological Effects:
3-(5-{[(1-methyl-3-phenylpropyl)amino]methyl}-2-furyl)benzoic acid hydrochloride has been shown to have various biochemical and physiological effects in different biological systems. In addition to its effects on pain, inflammation, anxiety, and addiction, 3-(5-{[(1-methyl-3-phenylpropyl)amino]methyl}-2-furyl)benzoic acid hydrochloride has also been shown to modulate immune function and to have neuroprotective effects. However, the exact mechanisms underlying these effects are still being investigated.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(5-{[(1-methyl-3-phenylpropyl)amino]methyl}-2-furyl)benzoic acid hydrochloride in lab experiments is its potency and selectivity for FAAH inhibition. This allows researchers to study the specific effects of endocannabinoids on various physiological processes without the confounding effects of other enzymes or receptors. However, one limitation of using 3-(5-{[(1-methyl-3-phenylpropyl)amino]methyl}-2-furyl)benzoic acid hydrochloride is its hydrophobicity, which can make it difficult to solubilize in aqueous solutions. This can limit its use in certain experimental setups.

Future Directions

There are many future directions for research on 3-(5-{[(1-methyl-3-phenylpropyl)amino]methyl}-2-furyl)benzoic acid hydrochloride and its effects on endocannabinoid signaling. One area of interest is the development of more potent and selective FAAH inhibitors with improved pharmacokinetic properties. Another area of interest is the investigation of the role of endocannabinoids and FAAH in various disease states, such as chronic pain, inflammation, and psychiatric disorders. Additionally, the development of novel therapeutic agents targeting the endocannabinoid system is an emerging area of research that may have important clinical implications in the future.

Scientific Research Applications

3-(5-{[(1-methyl-3-phenylpropyl)amino]methyl}-2-furyl)benzoic acid hydrochloride has been used in a variety of scientific research applications, including studies on pain, inflammation, anxiety, and addiction. By inhibiting FAAH, 3-(5-{[(1-methyl-3-phenylpropyl)amino]methyl}-2-furyl)benzoic acid hydrochloride increases the levels of endocannabinoids in the body, which can have various effects on physiological processes. For example, 3-(5-{[(1-methyl-3-phenylpropyl)amino]methyl}-2-furyl)benzoic acid hydrochloride has been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. It has also been shown to reduce anxiety-like behavior in rodents and to attenuate the rewarding effects of drugs of abuse.